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Compound Name: 2-(Morpholinodithio)benzothiazole

Cat. No.: B160313 Get Quote

Application Notes and Protocols for the
Synthesis of 2-(Morpholinodithio)benzothiazole
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the synthesis of 2-
(Morpholinodithio)benzothiazole (MBSS), a compound of interest in rubber vulcanization and

potentially in drug development. The synthesis is achieved through the oxidative condensation

of 2-mercaptobenzothiazole (MBT) with morpholine using sodium hypochlorite as the oxidizing

agent. This method is known for its high yield and relatively straightforward procedure. Included

are comprehensive experimental details, a summary of quantitative data, and a visual

representation of the experimental workflow.

Introduction
2-(Morpholinodithio)benzothiazole (MBSS), also known as N,N'-dithiodimorpholine

benzothiazole sulfenamide, is a widely used delayed-action accelerator in the vulcanization of

rubber.[1] Its unique chemical structure, featuring a benzothiazole core linked to a morpholine

ring via a disulfide bridge, imparts desirable properties to rubber products.[2] Beyond its

industrial applications, the benzothiazole scaffold is a privileged structure in medicinal
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chemistry, with derivatives exhibiting a range of biological activities.[3] This protocol details a

reliable and efficient laboratory-scale synthesis of MBSS from 2-mercaptobenzothiazole and

morpholine.

Chemical Reaction
The synthesis proceeds via an oxidative condensation reaction where 2-

mercaptobenzothiazole and morpholine are coupled in the presence of an oxidizing agent, in

this case, sodium hypochlorite.

Reaction Scheme:

2-Mercaptobenzothiazole + Morpholine + NaClO → 2-(Morpholinodithio)benzothiazole +

NaCl + H₂O

Experimental Protocol
This protocol is based on established methods for the oxidative condensation of 2-

mercaptobenzothiazole and morpholine.[4][5]

Materials:

2-Mercaptobenzothiazole (MBT)

Morpholine

Sulfur

Isopropanol

Sodium hypochlorite solution (1.5 M)

Sodium hydroxide (optional, for catalyst formation in alternative methods)[6]

Toluene (optional, for alternative extraction methods)[7]

Equipment:
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Three-neck round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer with heating plate

Thermometer

Büchner funnel and flask

Standard laboratory glassware

Recrystallization apparatus

Procedure:

Reaction Setup: In a three-neck round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a magnetic stirrer, combine 2-mercaptobenzothiazole (2.36 g),

morpholine (3.6 g), and sulfur (0.7 g) in isopropanol (100 ml).[1]

Heating: Heat the mixture to 65-70°C with constant stirring.[1][4]

Addition of Oxidizing Agent: Slowly add 120 ml of 1.5 M sodium hypochlorite solution to the

reaction mixture through the dropping funnel over a period of 30 minutes.[1] Maintain the

temperature between 55-65°C during the addition.

Reaction: After the addition is complete, continue stirring the mixture at 55-65°C for an

additional 30 minutes to ensure the reaction goes to completion.[1]

Cooling and Precipitation: Cool the reaction mixture to room temperature, and then further

cool in an ice bath to 0-10°C for about 30 minutes to facilitate the precipitation of the product.

[6]

Isolation: Collect the precipitated solid by vacuum filtration using a Büchner funnel.

Washing: Wash the solid with cold water to remove any inorganic salts.
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Drying: Air-dry the product at 25-30°C.[6]

Purification (Optional): For higher purity, the crude product can be recrystallized from

ethanol.[4]

Data Presentation
The following table summarizes the quantitative data associated with the synthesis of 2-
(Morpholinodithio)benzothiazole.

Parameter Value Reference

Reactants

2-Mercaptobenzothiazole 2.36 g [1]

Morpholine 3.6 g [1]

Sulfur 0.7 g [1]

Isopropanol 100 ml [1]

Sodium Hypochlorite (1.5M) 120 ml [1]

Reaction Conditions

Temperature
65-70°C (initial), 55-65°C

(reaction)
[1][4]

Reaction Time 0.5 hours (after addition) [1]

Product Characterization

Yield 89-95% [4][6]

Melting Point 123-136°C [1][6]

Molecular Weight 284.42 g/mol [1]

Appearance Solid

Experimental Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://prepchem.com/2-morpholinodithio-benzothiazole/
https://www.benchchem.com/product/b160313
https://www.benchchem.com/product/b160313?utm_src=pdf-body
https://www.benchchem.com/product/b160313?utm_src=pdf-body
https://www.chembk.com/en/chem/2-morpholinodithiobenzothiazole
https://www.chembk.com/en/chem/2-morpholinodithiobenzothiazole
https://www.chembk.com/en/chem/2-morpholinodithiobenzothiazole
https://www.chembk.com/en/chem/2-morpholinodithiobenzothiazole
https://www.chembk.com/en/chem/2-morpholinodithiobenzothiazole
https://www.chembk.com/en/chem/2-morpholinodithiobenzothiazole
https://www.benchchem.com/product/b160313
https://www.chembk.com/en/chem/2-morpholinodithiobenzothiazole
https://www.benchchem.com/product/b160313
https://prepchem.com/2-morpholinodithio-benzothiazole/
https://www.chembk.com/en/chem/2-morpholinodithiobenzothiazole
https://prepchem.com/2-morpholinodithio-benzothiazole/
https://www.chembk.com/en/chem/2-morpholinodithiobenzothiazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the key steps in the synthesis of 2-
(Morpholinodithio)benzothiazole.

Reaction
Work-up & Purification

1. Mix Reactants:
2-Mercaptobenzothiazole,

Morpholine, Sulfur,
Isopropanol

2. Heat to 65-70°C 3. Add Sodium
Hypochlorite (55-65°C)

4. Stir for 30 min
(55-65°C) 5. Cool to 0-10°C 6. Vacuum Filtration 7. Wash with Cold Water 8. Air Dry 9. Recrystallization

(Optional, from Ethanol) final_product

Final Product:
2-(Morpholinodithio)benzothiazole

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-(Morpholinodithio)benzothiazole.

Safety Precautions
Handle all chemicals with appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat.

Perform the reaction in a well-ventilated fume hood.

Morpholine is corrosive and flammable. Avoid contact with skin and eyes.

Sodium hypochlorite is a strong oxidizing agent and can cause burns. Handle with care.

2-Mercaptobenzothiazole can cause skin sensitization.[8]

Conclusion
The described protocol provides a clear and reproducible method for the synthesis of 2-
(Morpholinodithio)benzothiazole. The high yields and straightforward work-up make this an

attractive method for laboratory-scale production. The provided data and workflow diagram

offer a comprehensive guide for researchers and professionals in the fields of chemical

synthesis and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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